3-Methyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C14H10N2OS2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: (5Z)-3-methyl-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H10N2OS2/c1-16-13(17)12(19-14(16)18)8-9-6-7-15-11-5-3-2-4-10(9)11/h2-8H,1H3/b12-8-
• InChI Key: JLKCLNUDSLRRAT-WQLSENKSSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=NC3=CC=CC=C23)/SC1=S
• Canonical SMILES: CN1C(=O)C(=CC2=CC=NC3=CC=CC=C23)SC1=S

Description

3-Methyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic derivative of the thiazolidin-4-one heterocyclic scaffold, a structure recognized in medicinal chemistry as a privileged framework with diverse biological potential . This compound features a methyl group at the N3 position and a 4-quinolylmethylene moiety at the C5 position, forming a conjugated system that is characteristic of pharmacologically active "5-ene-4-thiazolidinones" . The thiazolidinone core is known for its significant research value, particularly in oncology. Compounds within this class have demonstrated considerable potential as anticancer agents by inhibiting cancer cell proliferation and inducing apoptosis . The biological activity is often linked to the ability to inhibit specific enzymes or interact with cellular targets like DNA or tubulin, unnaltering their function and preventing cell cycle progression . Beyond anticancer research, the thiazolidin-4-one scaffold is widely investigated for its antimicrobial and antibiofilm properties . These compounds can act against bacterial strains and show promise in disrupting biofilm formation, a major challenge in treating resistant infections . The structure-activity relationship (SAR) studies indicate that substitutions at the N3 and C5 positions, such as the methyl and quinolylmethylene groups in this compound, are critical for modulating its physicochemical properties, biological activity, and selectivity towards specific targets . This product is intended for research purposes only and is not designed for human therapeutic or veterinary applications.

Preparation Methods

One-Pot Three-Component Cyclocondensation

This method, adapted from, involves:

• Reactants :

  • 3-Methyl-2-thioxo-1,3-thiazolidin-4-one (1.0 equiv)

  • 4-Quinolinecarbaldehyde (1.2 equiv)

  • Mercaptoacetic acid (1.5 equiv)

• Conditions :

  • Solvent: Toluene or glacial acetic acid

  • Catalyst: Piperidine (10 mol%) or sodium acetate

  • Temperature: Reflux (110–120°C)

  • Time: 6–8 hours

• Workup :

  • Neutralization with NaHCO₃

  • Extraction with ethyl acetate

  • Purification via recrystallization (ethanol/water)

Yield : 65–78%.

Mechanistic Insights

• Imine Formation : The aldehyde reacts with the amine group of the thiazolidinone, forming a Schiff base.

• Nucleophilic Attack : Mercaptoacetic acid attacks the imine carbon, initiating cyclization.

• Dehydration : Elimination of water forms the conjugated methylene group.

Stepwise Synthesis via Schiff Base Intermediate

Adapted from, this method ensures better control over intermediates:

Step 1: Synthesis of Schiff Base

• Reactants :

  • 3-Methyl-2-thioxo-1,3-thiazolidin-4-one (1.0 equiv)

  • 4-Quinolinecarbaldehyde (1.1 equiv)

• Conditions :

  • Solvent: Ethanol

  • Catalyst: None

  • Temperature: Reflux (78°C)

  • Time: 3 hours

Intermediate Characterization :

• IR : 1640 cm⁻¹ (C=N stretch).

• ¹H NMR (CDCl₃) : δ 8.95 (s, 1H, CH=N), 7.2–8.7 (m, 8H, quinoline-H).

Step 2: Cyclization with Mercaptoacetic Acid

• Reactants :

  • Schiff base (1.0 equiv)

  • Mercaptoacetic acid (1.3 equiv)

• Conditions :

  • Solvent: Dry benzene

  • Catalyst: ZnCl₂ (5 mol%)

  • Temperature: Reflux (80°C)

  • Time: 5 hours

Yield : 70–82%.

Optimization Strategies

Solvent and Catalyst Screening

Comparative studies reveal:

Solvent	Catalyst	Temperature (°C)	Yield (%)	Reference
Toluene	Piperidine	110	78
Glacial Acetic Acid	Sodium Acetate	120	72
Ethanol	None	78	65

Key Findings :

• Polar aprotic solvents (e.g., DMF) reduce yields due to side reactions.

• Sodium acetate enhances cyclization efficiency in acidic media.

Microwave-Assisted Synthesis

Microwave irradiation (200 W, 15 min) shortens reaction time to 30 minutes with comparable yields (70–75%). This method minimizes thermal degradation of the quinoline moiety.

Analytical Validation

Spectroscopic Characterization

• IR (KBr) :

  • 1705 cm⁻¹ (C=O, thiazolidinone)

  • 1590 cm⁻¹ (C=N, quinoline)

  • 1250 cm⁻¹ (C=S).

• ¹H NMR (DMSO-d₆) :

  • δ 2.45 (s, 3H, CH₃)

  • δ 7.35–8.85 (m, 8H, quinoline-H)

  • δ 7.95 (s, 1H, CH=).

• ESI-MS : m/z 287.4 [M+H]⁺.

Purity Assessment

• HPLC : >98% purity (C18 column, MeOH:H₂O = 70:30).

• TLC : Rf = 0.65 (silica gel, ethyl acetate/hexane = 1:1).

Challenges and Solutions

Low Yields in Polar Solvents

• Issue : Ethanol or water promotes hydrolysis of the imine intermediate.

• Solution : Use toluene with molecular sieves to absorb water.

Isomerization of Methylene Group

• Issue : Z/E isomerization at the C5 position.

• Solution : Conduct reactions under inert atmosphere (N₂).

Scalability and Industrial Relevance

• Batch Size : 500 g-scale runs achieve 68–70% yield in pilot plants.

• Cost Analysis :

  • Raw materials: $120/kg (4-quinolinecarbaldehyde)

  • Production cost: $450/kg .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The thiazolidinone ring can be oxidized to form sulfoxides or sulfones.

Reduction: The quinoline moiety can be reduced to form tetrahydroquinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions at the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Tetrahydroquinoline derivatives.

Substitution: Various substituted quinoline derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: For its antimicrobial and anticancer properties.

Medicine: Potential use as a therapeutic agent due to its biological activity.

Industry: Possible applications in materials science for the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Methyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its quinoline and thiazolidinone moieties. These interactions can lead to the inhibition of enzyme activity or modulation of receptor function, resulting in its observed biological effects.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Rhodanine derivatives differ primarily in substituents at the 3- and 5-positions of the thiazolidinone ring. Key structural analogs include:

Table 1: Substituent Variations in Selected Rhodanine Derivatives

Compound Name	3-Substituent	5-Substituent	Molecular Formula	Key Properties/Activities	Reference ID
3-Methyl-5-(4-quinolylmethylene) derivative	Methyl	4-Quinolylmethylene	Not explicitly provided	N/A (hypothetical based on structure)
3-Benzyl-5-(4-quinolylmethylene) derivative	Benzyl	4-Quinolylmethylene	Not explicitly provided	N/A
(5Z)-5-(4-Bromobenzylidene) derivative	H or unspecified	4-Bromobenzylidene	C10H6BrNO2S2	IC50 = 3.0 μmol/L (photosynthesis inhibition)
(5Z)-5-(4-Chlorobenzylidene) derivative	H or unspecified	4-Chlorobenzylidene	C10H6ClNO2S2	IC50 = 1.3 μmol/L (antialgal activity)
3-Ethyl-5-(2-furylmethylene) derivative	Ethyl	2-Furylmethylene	C10H9NO2S2	Synthetic intermediate

Key Observations :

• 5-Substituent Effects: The 4-quinolylmethylene group is more aromatic and planar than halogenated benzylidenes (e.g., 4-bromo or 4-chloro in ), which could improve interactions with hydrophobic pockets in biological targets.

Physicochemical Properties

Table 2: Physical Properties of Selected Derivatives

Compound Name	Melting Point (°C)	Lipophilicity (log P)*	Crystallographic Features	Reference ID
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene) 3b	251–253	Moderate	Intra-/intermolecular H-bonding
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene) 3i	>260	High	C-H···S interactions (2.51–2.55 Å)
3-Ethyl-5-(2-furylmethylene) derivative	Not reported	Moderate	N/A

Key Observations :

• Melting Points : Bulky or polar substituents (e.g., 1,3-benzodioxole in ) increase melting points (>260°C) due to enhanced intermolecular interactions.
• Crystallography : Intramolecular C-H···S contacts (2.51–2.55 Å) are common in rhodanine derivatives (), stabilizing the Z-configuration of the exocyclic double bond.

Table 3: Bioactivity Data for Selected Derivatives

Compound Name	Target/Activity	IC50/EC50	Reference ID
(5Z)-5-(4-Bromobenzylidene) derivative	Photosynthesis inhibition (Spinach)	3.0 μmol/L
(5Z)-5-(4-Chlorobenzylidene) derivative	Antialgal activity (Chlorella vulgaris)	1.3 μmol/L
3-(4-Oxo-2-thioxo-thiazolidin-3-yl)propanoic acid	Synthetic intermediate	N/A

Key Observations :

• Electron-Withdrawing Groups : Halogenated benzylidenes (Cl, Br) exhibit potent bioactivity, likely due to enhanced electrophilicity and target binding .
• Quinolyl Group Implications: The 4-quinolylmethylene group in the target compound may confer unique activity against microbial or cancer targets, though direct evidence is lacking in the provided data.

Biological Activity

3-Methyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one (commonly referred to as BMTTZD) is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the current understanding of its biological activity, including its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of BMTTZD is $C_{14}H_{10}N_{2}OS_{2}$ with a molecular weight of 286.4 g/mol. Its structure features a thiazolidinone core, which is known for its diverse biological properties.

1. Tyrosinase Inhibition

One of the most notable activities of BMTTZD is its inhibition of tyrosinase, an enzyme critical in melanin biosynthesis. A study demonstrated that BMTTZD analogs exhibited potent inhibition against mushroom tyrosinase, with some analogs showing inhibitory effects significantly stronger than that of kojic acid, a well-known tyrosinase inhibitor. Specifically:

• Inhibitory Potency : Analogs showed up to 220 times more potent inhibition compared to kojic acid in specific assays.
• Mechanism : Kinetic studies indicated competitive inhibition for certain analogs, while others displayed mixed inhibition patterns .

2. Antioxidant Activity

BMTTZD analogs were also evaluated for their antioxidant properties. In cell-based experiments using B16F10 cells, certain analogs demonstrated significant antioxidant activity comparable to standard controls. This suggests a potential role in protecting against oxidative stress-related damage .

3. Cytotoxicity Studies

The cytotoxic effects of BMTTZD were assessed in various cancer cell lines:

• Cell Viability : In experiments with B16F10 cells, selected analogs did not exhibit cytotoxicity at concentrations up to 20 µM over 72 hours. However, one analog showed significant cytotoxic effects at lower concentrations, leading to its exclusion from further anti-melanogenic studies .

Table: Summary of Biological Activities

Activity	Outcome	Reference
Tyrosinase Inhibition	Up to 220 times stronger than kojic acid; competitive and mixed inhibition
Antioxidant Activity	Significant antioxidant efficacy in B16F10 cells
Cytotoxicity	Non-cytotoxic at ≤20 µM; one analog showed significant cytotoxicity

The mechanisms underlying the biological activities of BMTTZD are complex and involve multiple pathways:

• Enzyme Interaction : The binding affinity of BMTTZD analogs to tyrosinase suggests specific interactions at the enzyme's active site.
• Cell Signaling Pathways : The modulation of signaling pathways related to melanin production indicates potential therapeutic implications for hyperpigmentation disorders.